CID 78062293
Description
Properties
Molecular Formula |
Al2Au |
|---|---|
Molecular Weight |
250.92965 g/mol |
InChI |
InChI=1S/2Al.Au |
InChI Key |
CFPUSEXWVMDWDV-UHFFFAOYSA-N |
Canonical SMILES |
[Al].[Al].[Au] |
Origin of Product |
United States |
Chemical Reactions Analysis
CID 78062293 undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens or nucleophiles.
Addition: This reaction involves the addition of atoms or groups to a double or triple bond. Common reagents include hydrogen gas or halogens.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 78062293 has several scientific research applications, including:
Chemistry: It can be used as a reagent or intermediate in organic synthesis.
Biology: It may have potential as a biochemical probe or tool for studying biological processes.
Medicine: It could be investigated for its potential therapeutic effects or as a lead compound for drug development.
Industry: It may be used in the production of specialty chemicals or materials.
Mechanism of Action
The mechanism of action of CID 78062293 involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved would require further experimental investigation to elucidate.
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Example Comparisons of Structurally or Functionally Related CIDs
Key Findings from Evidence:
- Structural Overlays : uses 3D overlays to compare steroid backbones (e.g., DHEAS, taurocholic acid) and betulin-derived inhibitors, emphasizing stereochemical similarities that influence biological activity .
- Analytical Techniques: highlights the use of collision-induced dissociation (CID) in mass spectrometry to differentiate structural isomers (e.g., ginsenosides Rf and F11), a method applicable to CID 78062293 if its isomers exist .
- Pharmacological Comparisons : and discuss chemotherapy-induced diarrhea (CID) treatments, indirectly underscoring the importance of comparing compound efficacy and mechanisms in therapeutic contexts .
Limitations and Gaps:
Absence of this compound Data: No structural, spectral, or pharmacological data is available for this compound in the provided evidence.
Recommendations for Future Research
To address the lack of information on this compound:
Database Mining : Query PubChem or ChEMBL using this compound to retrieve structural data, synthetic pathways, and bioactivity profiles.
Experimental Validation : Conduct LC-MS/MS with CID fragmentation (as in ) to characterize its fragmentation patterns and compare them to analogs .
Functional Studies: If this compound is a bioactive compound (e.g., a triterpenoid or steroid), perform assays against targets like sulfatases or transporters, referencing methodologies from and .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
